Cas no 539857-78-8 (2-(Methanesulfinyl)-4,6-dimethylpyrimidine)
539857-78-8 structure
Product Name:2-(Methanesulfinyl)-4,6-dimethylpyrimidine
CAS No:539857-78-8
MF:C7H10N2OS
MW:170.232100009918
CID:2831037
PubChem ID:22979795
Update Time:2025-04-21
2-(Methanesulfinyl)-4,6-dimethylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Methanesulfinyl)-4,6-dimethylpyrimidine
- DTXSID70629303
- SCHEMBL13259821
- 539857-78-8
- Pyrimidine, 4,6-dimethyl-2-(methylsulfinyl)-
-
- Inchi: 1S/C7H10N2OS/c1-5-4-6(2)9-7(8-5)11(3)10/h4H,1-3H3
- InChI Key: RQHVXKSEMNIYIN-UHFFFAOYSA-N
- SMILES: S(C)(C1=NC(C)=CC(C)=N1)=O
Computed Properties
- Exact Mass: 170.05138412Da
- Monoisotopic Mass: 170.05138412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 62.1Ų
2-(Methanesulfinyl)-4,6-dimethylpyrimidine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
539857-78-8 (2-(Methanesulfinyl)-4,6-dimethylpyrimidine) Related Products
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